molecular formula C18H24ClN3O B5650707 7-chloro-3-[(4-ethyl-1-piperazinyl)methyl]-2,8-dimethyl-4-quinolinol

7-chloro-3-[(4-ethyl-1-piperazinyl)methyl]-2,8-dimethyl-4-quinolinol

Cat. No. B5650707
M. Wt: 333.9 g/mol
InChI Key: STPGUGLADXDPBW-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of 7-chloro-3-[(4-ethyl-1-piperazinyl)methyl]-2,8-dimethyl-4-quinolinol involves multiple steps, including amino protection, nucleophilic reaction, and deprotection processes. These steps are designed to introduce the specific functional groups into the quinoline core, resulting in the target compound with high yields. The process is feasible and can be used for the synthesis of derivatives containing a 4-piperazinyl quinoline ring (Guo Qian-yi, 2011).

properties

IUPAC Name

7-chloro-3-[(4-ethylpiperazin-1-yl)methyl]-2,8-dimethyl-1H-quinolin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H24ClN3O/c1-4-21-7-9-22(10-8-21)11-15-13(3)20-17-12(2)16(19)6-5-14(17)18(15)23/h5-6H,4,7-11H2,1-3H3,(H,20,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

STPGUGLADXDPBW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1CCN(CC1)CC2=C(NC3=C(C2=O)C=CC(=C3C)Cl)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H24ClN3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

333.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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